1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide
Description
1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C12H16F3N5O2 and its molecular weight is 319.288. The purity is usually 95%.
BenchChem offers high-quality 1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Medicinal Chemistry and Drug Discovery
Triazoles are pivotal in medicinal chemistry, particularly in drug discovery. Their ability to mimic peptide bonds, interact with biological targets, and enhance bioavailability makes them valuable for developing new pharmaceuticals .
Agrochemicals
In the field of agrochemicals, triazoles serve as potent agents. They are used to create compounds that protect crops and improve agricultural productivity .
Material Science
Triazoles contribute significantly to material science. They are involved in the development of new materials like light-emitting diodes (LEDs) and solar cells, leveraging their unique chemical properties .
Corrosion Inhibition
The chemical structure of triazoles makes them excellent corrosion inhibitors, especially in cooling systems and radiators. They form stable complexes with metals, preventing corrosion .
Epigenetics
In epigenetics research, triazoles are linked to compounds that inhibit histone-modifying enzymes. This is a promising area for developing drugs that can modulate gene expression .
Polymer Chemistry
Triazole compounds find applications in polymer chemistry where they are used to synthesize polymers with specific properties for various industrial applications .
Supramolecular Chemistry and Bioconjugation
Their use extends to supramolecular chemistry and bioconjugation, where triazoles help in creating complex structures for biological applications .
Fluorescent Imaging and Chemical Biology
Lastly, triazoles play a role in fluorescent imaging and chemical biology. They are used in designing probes that help visualize biological processes .
properties
IUPAC Name |
1-(1-methyltriazole-4-carbonyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16F3N5O2/c1-19-6-9(17-18-19)11(22)20-4-2-8(3-5-20)10(21)16-7-12(13,14)15/h6,8H,2-5,7H2,1H3,(H,16,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VLPGWBBSZBGYMZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=N1)C(=O)N2CCC(CC2)C(=O)NCC(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16F3N5O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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